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Compound of Interest

Compound Name: Dimethyl-W84 dibromide

Cat. No.: B10764508 Get Quote

This technical guide provides a comprehensive overview of Dimethyl-W84 dibromide, a

significant allosteric modulator of muscarinic acetylcholine receptors. The document is intended

for researchers, scientists, and professionals in the field of drug development, offering detailed

insights into its synthesis, chemical characteristics, and its role in molecular pharmacology.

Introduction
W-84 and its derivatives, including Dimethyl-W84 dibromide, are recognized as potent

allosteric modulators of muscarinic receptors.[1][2] These compounds are crucial tools in the

study of receptor pharmacology, particularly for their ability to modulate the binding of other

ligands to the receptor.[3][4] Dimethyl-W84 dibromide, specifically, is a selective allosteric

modulator of the M2 muscarinic acetylcholine receptor.[5] This guide will focus on the synthesis

pathway and the key chemical properties of Dimethyl-W84 dibromide.

Chemical Properties
The fundamental chemical properties of W-84 dibromide and Dimethyl-W84 dibromide are

summarized below, providing a clear comparison of these related compounds.
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Property W-84 dibromide Dimethyl-W84 dibromide

Full Chemical Name

N,N,N',N'-tetramethyl-N,N'-bis-

(3-phthalimidopropyl)-N,N'-

hexane-1,6-diyl-bis-ammonium

dibromide[2][3]

N¹,N⁶-bis[3-(1,3-dihydro-5-

methyl-1,3-dioxo-2H-isoindol-

2-yl)propyl]-N¹,N¹,N⁶,N⁶-

tetramethyl-1,6-

hexanediaminium,

dibromide[5]

Alternate Names

Hexamethylene-bis-[dimethyl-

(3-

phthalimidopropyl)ammonium]

dibromide[1]

-

CAS Number 21093-51-6[1] 402475-33-6[5]

Molecular Formula C₃₂H₄₄Br₂N₄O₄[1] C₃₄H₄₈N₄O₄ • 2Br[5]

Molecular Weight 708.53[1] 736.6[5]

Solubility
Hydrolyzes in aqueous

buffered medium[2][3]
Soluble in DMSO and water[5]

Biological Activity
Potent allosteric modulator of

muscarinic receptors[1]

Selective allosteric modulator

of the M2 muscarinic

acetylcholine receptor[5]

Synthesis Pathway
While a detailed, step-by-step experimental protocol for the synthesis of Dimethyl-W84
dibromide is not fully available in the public domain, the synthesis of the parent compound

W84 and its silicon-based derivatives provides a likely pathway. The synthesis of W84 involves

the reaction of a diamine with a phthalimide-containing alkyl halide. A stable derivative of W84,

CHIN3/6, was synthesized by replacing the phthalimide substituent with a 2-phenyl-

quinazolinone group to prevent hydrolysis.[3]

The synthesis of silicon-based derivatives of W84 involved multi-step processes starting from

ClSiMe₂H or ClSiMe₂(CH₂)₃Cl.[6] This suggests that the synthesis of Dimethyl-W84
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dibromide would likely follow a similar multi-step synthetic route involving the quaternization of

a tertiary amine with a suitable alkyl bromide.

Below is a generalized workflow for the synthesis of such compounds.

Starting Materials

Reaction Step
Final Product

N,N,N',N'-tetramethylhexane-1,6-diamine

Quaternization Reaction
(Solvent, Heat)

2-(3-bromopropyl)-5-methyl-1H-isoindole-1,3(2H)-dione

Dimethyl-W84 dibromide

Click to download full resolution via product page

Caption: Generalized synthesis workflow for Dimethyl-W84 dibromide.

Experimental Protocols
Detailed experimental protocols are proprietary and not fully disclosed in the reviewed

literature. However, the study of Dimethyl-W84's interaction with muscarinic receptors involves

specific methodologies.

Radioligand Binding Assays:

A key experimental application of Dimethyl-W84 is its tritiated form, [³H]dimethyl-W84, used in

radioligand binding assays to directly measure the affinities of allosteric ligands.[4]

Objective: To quantify the binding of allosteric ligands to the M2 muscarinic receptor.

Methodology:

Incubation of porcine heart M2 receptors with [³H]dimethyl-W84.

Separation of bound and free radioligand via a centrifugation assay.
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Measurement of radioactivity to determine the amount of bound ligand.

Equilibrium competition assays are performed by including varying concentrations of

unlabeled allosteric ligands to determine their binding affinities.[4]

The logical flow of such an experiment is depicted below.

Preparation

Incubation

Separation

Analysis

Prepare M2 Receptor Membranes

Incubate Receptors with [3H]dimethyl-W84
and Allosteric Ligand

Prepare [3H]dimethyl-W84 Solution Prepare Allosteric Ligand Solutions

Centrifugation to Separate
Bound and Free Ligand

Quantify Radioactivity

Data Analysis to Determine Affinity

Click to download full resolution via product page

Caption: Workflow for a radioligand binding assay using [³H]dimethyl-W84.
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Signaling and Allosteric Modulation
Dimethyl-W84 acts as an allosteric modulator, meaning it binds to a site on the receptor that is

different from the primary (orthosteric) binding site. This binding event modulates the affinity of

the orthosteric ligand. The interaction between orthosteric and allosteric ligands at the M2

receptor is a key area of study.

The relationship between Dimethyl-W84 and an orthosteric antagonist like N-

methylscopolamine (NMS) at the M2 receptor is illustrated in the following diagram.

M2 Muscarinic Receptor

Orthosteric Site Allosteric Site

Hindered Dissociation

Modulates

N-methylscopolamine (NMS)
(Orthosteric Antagonist)

Binds to

Dimethyl-W84
(Allosteric Modulator)

Binds to

Click to download full resolution via product page

Caption: Allosteric modulation of the M2 receptor by Dimethyl-W84.

Dimethyl-W84 hinders the dissociation of the orthosteric antagonist N-methylscopolamine from

the M2 receptor with an EC₅₀ value of 3 nM.[5] This demonstrates a negative cooperativity

between the allosteric modulator and the orthosteric ligand.

Conclusion
Dimethyl-W84 dibromide is a valuable chemical tool for the study of muscarinic receptor

pharmacology. Its synthesis, while complex, yields a potent and selective allosteric modulator
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that has been instrumental in elucidating the nature of allosteric binding sites on M2 receptors.

The data and workflows presented in this guide offer a foundational understanding for

researchers and professionals engaged in drug discovery and development, providing a basis

for further investigation into the therapeutic potential of allosteric modulators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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